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Compound of Interest

Compound Name: 1-Chloro-2,2-dimethylbutane

CAS No.: 6366-35-4

Cat. No.: B15743423

Get Quote

CAS Number: 6366-35-4

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and safety considerations for 1-chloro-2,2-dimethylbutane.

The content is tailored for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Properties and Data
1-Chloro-2,2-dimethylbutane is a halogenated alkane characterized by a sterically hindered

neopentyl-like structure. This structural feature significantly influences its chemical reactivity.
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Property Value Source(s)

CAS Number 6366-35-4 [1]

Molecular Formula C₆H₁₃Cl [1]

Molecular Weight 120.62 g/mol [1]

Boiling Point 114.4 °C at 760 mmHg

Density 0.867 g/cm³

Flash Point 19 °C

Refractive Index 1.412

Spectroscopic Data
While a comprehensive set of experimental spectra is not readily available in public databases,

the expected spectroscopic features can be predicted based on its structure. The ¹H NMR

spectrum would show characteristic signals for the ethyl and gem-dimethyl groups, and the

chloromethyl protons. The ¹³C NMR would display distinct peaks for the six carbon atoms.

Synthesis and Experimental Protocols
The synthesis of 1-chloro-2,2-dimethylbutane can be achieved through the free-radical

chlorination of 2,2-dimethylbutane.[2][3][4][5][6] This method, however, typically yields a

mixture of monochlorinated isomers, including 1-chloro-2,2-dimethylbutane, 3-chloro-2,2-

dimethylbutane, and 1-chloro-3,3-dimethylbutane, necessitating purification for the isolation of

the desired product.[2]

Experimental Protocol: Free-Radical Chlorination of 2,2-
Dimethylbutane
Objective: To synthesize a mixture of monochlorinated butanes, including 1-chloro-2,2-
dimethylbutane, via free-radical chlorination.

Materials:

2,2-dimethylbutane
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Chlorine gas (Cl₂)

Inert solvent (e.g., carbon tetrachloride, CCl₄ - use with extreme caution due to toxicity)

UV light source

Reaction vessel equipped with a gas inlet, condenser, and stirrer

Neutralizing agent (e.g., aqueous sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Distillation apparatus

Procedure:

In a suitable reaction vessel, dissolve 2,2-dimethylbutane in an inert solvent.

Initiate the reaction by irradiating the mixture with UV light.

Slowly bubble chlorine gas through the solution while maintaining vigorous stirring. The

reaction is exothermic and should be cooled to maintain a controlled temperature.

Monitor the reaction progress using gas chromatography (GC) to determine the ratio of

reactants and products.

Once the desired conversion is achieved, stop the flow of chlorine gas and turn off the UV

lamp.

Neutralize any remaining acid by washing the reaction mixture with an aqueous sodium

bicarbonate solution.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Fractionally distill the crude product mixture to separate the different monochlorinated

isomers. The boiling points of the isomers will be close, requiring an efficient distillation

column.
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Reactivity and Reaction Mechanisms
The chemical behavior of 1-chloro-2,2-dimethylbutane is dominated by the steric hindrance

imparted by the quaternary carbon adjacent to the chloromethyl group. This "neopentyl"

arrangement significantly retards bimolecular nucleophilic substitution (Sₙ2) reactions.

The bulky tert-butyl group effectively blocks the backside attack required for the Sₙ2

mechanism. Consequently, for substitution reactions to occur, a unimolecular (Sₙ1) pathway is

more likely, which proceeds through a carbocation intermediate. However, the formation of a

primary carbocation is energetically unfavorable. This leads to a propensity for rearrangement

to a more stable tertiary carbocation. Elimination reactions (E1 and E2) are also competing

pathways, particularly in the presence of a strong, non-nucleophilic base.

Competing Reaction Pathways of 1-Chloro-2,2-dimethylbutane

1-Chloro-2,2-dimethylbutane
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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